![molecular formula C9H8BrF2NO B1383826 4-bromo-2-fluoro-N-(2-fluoroethyl)benzamide CAS No. 1866375-18-9](/img/structure/B1383826.png)
4-bromo-2-fluoro-N-(2-fluoroethyl)benzamide
Overview
Description
4-bromo-2-fluoro-N-(2-fluoroethyl)benzamide is a synthetic organic compound with the molecular formula C9H8BrF2NO . It belongs to the class of amides .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code:InChI=1S/C9H8BrF2NO/c10-6-1-2-7(8(12)5-6)9(14)13-4-3-11/h1-2,5H,3-4H2,(H,13,14)
. This compound has a molecular weight of 264.07 g/mol . Physical And Chemical Properties Analysis
This compound has several computed properties. It has a molecular weight of 264.07 g/mol, an XLogP3 of 2.9, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, and a rotatable bond count of 3 . Its exact mass and monoisotopic mass are both 262.97573 g/mol . The topological polar surface area is 29.1 Ų .Scientific Research Applications
Crystal Structure Analysis
Research on related benzamide compounds, such as 3-fluoro-N-[2-(trifluoromethyl)phenyl]benzamide, has focused on understanding their crystal structures. The study of these structures is crucial for pharmaceutical and material science applications. For instance, the crystal structure of 3-fluorobenzamide revealed significant dihedral angles between benzene rings, influencing molecular properties and interactions (Suchetan et al., 2016).
Synthesis and Characterization in Coordination Chemistry
Benzamide derivatives, including 4-bromo-N-(di-R-carbamothioyl)benzamide, have been synthesized and characterized for their potential applications in coordination chemistry. The crystal and molecular structure of these compounds, as well as their metal complexes, were extensively studied, which is vital for understanding their chemical behavior and potential in creating new materials or catalysts (Binzet et al., 2009).
Fluorinated Heterocycles in Pharmaceutical and Agrochemical Industries
The synthesis of fluorinated heterocycles using benzamides has been a subject of interest, highlighting the role of these compounds in the pharmaceutical and agrochemical industries. The study of these reactions, especially involving rhodium-catalyzed C-H activation and coupling with 2,2-difluorovinyl tosylate, demonstrates the importance of benzamides in synthesizing complex molecules with potential therapeutic applications (Wu et al., 2017).
Vibrational Spectroscopy in Material Science
Vibrational spectroscopic studies, like those conducted on 4-fluoro-N-(2-hydroxy-4-nitrophenyl)benzamide, are pivotal in understanding the material properties of benzamide derivatives. Such studies aid in the design and characterization of new materials with specific optical or electronic properties, making them relevant in fields like nanotechnology and electronics (Ushakumari et al., 2008).
Synthesis of Naturally-Occurring Anthraquinones
Benzamide derivatives have also been utilized in synthetic pathways for naturally-occurring compounds like anthraquinones. This kind of research has implications for the synthesis of natural products and the development of new pharmaceuticals and dyes (Mills & Snieckus, 1984).
Mechanism of Action
Target of Action
Similar compounds have been used as reagents to synthesize tricyclic dihydroquinazolinones, which act as anti-obesity agents, and imidazole pyrimidine amides, which act as cyclin-dependent kinase inhibitors .
Mode of Action
Based on its use in the synthesis of other compounds, it can be inferred that it may interact with its targets through a mechanism involving the formation of covalent bonds, leading to changes in the targets’ structure and function .
Biochemical Pathways
If it acts similarly to the compounds it helps synthesize, it may affect pathways related to obesity and cell cycle regulation .
Result of Action
The compounds synthesized using it as a reagent have shown potential anti-obesity effects and cyclin-dependent kinase inhibitory activity .
Action Environment
Environmental factors such as temperature, pH, and the presence of other compounds can influence the action, efficacy, and stability of 4-bromo-2-fluoro-N-(2-fluoroethyl)benzamide . .
properties
IUPAC Name |
4-bromo-2-fluoro-N-(2-fluoroethyl)benzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrF2NO/c10-6-1-2-7(8(12)5-6)9(14)13-4-3-11/h1-2,5H,3-4H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJMMZFDSGNBVEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)C(=O)NCCF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrF2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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